![molecular formula C16H17F2N3O3S B2862811 N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-1-(2,5-difluorophenyl)methanesulfonamide CAS No. 2034423-67-9](/img/structure/B2862811.png)
N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-1-(2,5-difluorophenyl)methanesulfonamide
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Description
N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-1-(2,5-difluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H17F2N3O3S and its molecular weight is 369.39. The purity is usually 95%.
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Scientific Research Applications
Chemoselective N-Acylation Reagents
Research by Kondo et al. (2000) developed a variety of N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, demonstrating their utility as chemoselective N-acylation reagents. This study's systematic exploration of structure-reactivity relationships underlines the importance of precise chemical modifications for enhancing selectivity and efficiency in organic synthesis, which could be relevant for compounds with similar functional groups (K. Kondo, Erika Sekimoto, J. Nakao, Y. Murakami, 2000).
Transfer Hydrogenation Catalysis
Ruff et al. (2016) synthesized N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives, including compounds with functionalities akin to the query compound, for use in base-free transfer hydrogenation of ketones. This catalytic process, notable for its efficiency and the absence of need for dried, degassed substrates or basic additives, illustrates the potential catalytic roles of similar sulfonamide derivatives in organic reactions (A. Ruff, C. Kirby, B. Chan, Abby R. O'Connor, 2016).
Molecular and Supramolecular Structures
Jacobs et al. (2013) explored the molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl]-derivatives of methanesulfonamide, revealing insights into their hydrogen bonding and stacking interactions. Understanding these interactions is crucial for designing compounds with desired physical and chemical properties, potentially relevant for similar sulfonamide-based compounds (Danielle L Jacobs, B. Chan, Abby R. O'Connor, 2013).
properties
IUPAC Name |
N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-1-(2,5-difluorophenyl)methanesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H17F2N3O3S/c17-13-3-4-14(18)12(9-13)10-25(23,24)19-7-8-21-16(22)6-5-15(20-21)11-1-2-11/h3-6,9,11,19H,1-2,7-8,10H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZQKYNTXOWQZBA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CCNS(=O)(=O)CC3=C(C=CC(=C3)F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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